BE“GHE Foundational & Exploratory

Check Availability & Pricing

Potassium laurate chemical structure and IUPAC
name

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Potassium laurate

Cat. No.: B158881

An In-depth Technical Guide to Potassium Laurate for Researchers and Drug Development
Professionals

This guide provides a comprehensive overview of potassium laurate, a compound of
significant interest in various scientific and industrial fields, including pharmaceuticals.

Chemical Identity and Structure

Potassium laurate is the potassium salt of lauric acid, a saturated fatty acid with a 12-carbon
chain.[1] Its amphiphilic nature, possessing both a hydrophilic carboxylate head and a
hydrophobic hydrocarbon tail, underpins its utility as a surfactant and emulsifier.[2]

IUPAC Name: Potassium dodecanoate[3]
Synonyms: Lauric acid, potassium salt; Dodecanoic acid, potassium salt[1][3]
Chemical Formula: C12H23KO2[4][5]

Below is a diagram representing the chemical structure of potassium laurate.
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Caption: Chemical structure of potassium laurate.
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Physicochemical Properties

A summary of the key physicochemical properties of potassium laurate is presented in the
table below. These properties are crucial for its application in various formulations.

Property Value Reference

Molecular Weight 238.41 g/mol [31[5]

White or off-white powder or
Appearance ) o [41151[6]
crystalline solid; light-tan paste

Melting Point 43.8 °C [5]

Boiling Point 296.1 °C [5]

Solubility Soluble in water and alcohol [4115][6]

CAS Number 10124-65-9 [4]
Approximately 9-10 in aqueous

pH [4]

solution

Experimental Protocols
Synthesis of Potassium Laurate

Potassium laurate is typically synthesized via a neutralization reaction between lauric acid
and potassium hydroxide.[2][5]

Workflow for the Synthesis of Potassium Laurate:
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Caption: Workflow for the synthesis of potassium laurate.
Detailed Methodology:
e Dissolve 14.4 g of lauric acid in 100 mL of deionized water.[7]

e Add 17.6 g of potassium hydroxide to the solution and stir until it is fully dissolved.[7]
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» Heat the resulting mixture to a temperature between 80-85°C for a duration of 4-6 hours.[7]
» After the heating phase, allow the mixture to cool down.[7]

e To induce the precipitation of potassium laurate, add more deionized water.[7]

Application in Decellularization for Tissue Engineering

Potassium laurate has been investigated as an alternative to harsher detergents like sodium
dodecyl sulfate (SDS) in the decellularization of tissues, such as lungs, for bioengineering
applications.[7] Its use has been shown to better preserve the microarchitecture of the
extracellular matrix (ECM).[7]

Experimental Considerations:

» Concentration: The concentration of potassium laurate is a critical parameter that needs to
be optimized for different tissue types to achieve efficient decellularization while minimizing
ECM damage.

o Perfusion/Agitation: The method of delivery of the potassium laurate solution to the tissue
(e.g., perfusion for whole organs or agitation for smaller tissue samples) influences the
efficiency of cell removal.

e Washing Steps: Thorough washing steps after decellularization are essential to remove
residual potassium laurate and cellular debris, which could otherwise elicit an inflammatory
response upon implantation.

Applications in Drug Development

The properties of potassium laurate make it a valuable excipient in pharmaceutical
formulations.

» Emulsifying Agent: It is used to form and stabilize emulsions, which are mixtures of
immiscible liquids like oil and water. This is particularly useful for the formulation of creams,
lotions, and some oral and parenteral drug delivery systems.[1][2]

o Surfactant: As a surfactant, it lowers the surface tension between different phases, which can
enhance the wetting of solid drug particles and improve their dissolution rate.[2]
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» Antimicrobial Activity: Lauric acid and its salts, including potassium laurate, exhibit
antimicrobial properties.[2] This intrinsic activity can be beneficial in certain topical and oral
formulations to prevent microbial growth. The proposed mechanism involves the disruption of
microbial cell membranes.[7]

 Stabilizer in Nanoemulsions: Research is exploring the role of potassium laurate in
stabilizing nanoemulsions for drug delivery.[2] The small droplet size of nanoemulsions can
improve the bioavailability of poorly water-soluble drugs.

Safety and Regulatory Information

Potassium laurate is generally considered safe for use in cosmetic and personal care
products at typical concentrations.[4] However, it can cause skin irritation in some individuals,
particularly at high concentrations.[4] For pharmaceutical applications, the appropriate
regulatory guidelines for excipients must be followed to ensure patient safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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